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Compound of Interest

Compound Name: Chlorotrihexylsilane

Cat. No.: B1346633 Get Quote

Technical Guide on Chlorotrihexylsilane: Safety
and Handling
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety information and general

handling precautions for Chlorotrihexylsilane. It is intended as a guide and should not replace

a comprehensive Safety Data Sheet (SDS) provided by the supplier. Users should always

consult the original SDS before handling this chemical and ensure that a thorough risk

assessment is conducted.

Introduction
Chlorotrihexylsilane ([CH₃(CH₂)₅]₃SiCl), CAS Number 3634-67-1, is a organosilicon

compound containing three hexyl chains attached to a silicon atom, along with a reactive

chlorine atom. Its chemical structure suggests it is a moisture-sensitive and corrosive material,

which necessitates stringent safety protocols during handling, storage, and disposal. This guide

synthesizes available data to provide a technical overview of its safety profile and

recommended handling procedures.

Hazard Identification and Classification
Chlorotrihexylsilane is classified as a hazardous chemical. The primary hazards are

associated with its corrosivity. Based on available information, the GHS classification is as
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follows:

Table 1: GHS Classification for Chlorotrihexylsilane

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.

Serious Eye Damage/Eye

Irritation
1

H314: Causes severe skin

burns and eye damage.

Data sourced from supplier information.

The following diagram illustrates the GHS pictograms associated with these hazards.

GHS Pictograms

GHS05: Corrosion

Click to download full resolution via product page

Caption: GHS pictogram for corrosive hazards.

Physical and Chemical Properties
Detailed quantitative physical and chemical property data for Chlorotrihexylsilane is not

readily available in the public domain. The following table summarizes the available information

and indicates where data is lacking.

Table 2: Physical and Chemical Properties of Chlorotrihexylsilane
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Property Value

Molecular Formula C₁₈H₃₉ClSi

Molecular Weight 319.04 g/mol

Appearance Data not available

Odor Data not available

Boiling Point Data not available

Melting Point Data not available

Flash Point 113 °C (235.4 °F) - closed cup

Density Data not available

Vapor Pressure Data not available

Solubility in Water Reacts

Auto-ignition Temperature Data not available

Handling and Storage Precautions
Due to its corrosive and water-reactive nature, strict precautions must be followed when

handling and storing Chlorotrihexylsilane.

Engineering Controls
Work with Chlorotrihexylsilane should be conducted in a well-ventilated chemical fume

hood.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment regimen is mandatory. The following diagram

outlines the recommended PPE.
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Recommended Personal Protective Equipment (PPE)

Eye and Face Protection

Chemical safety goggles and a face shield.

Hand Protection

Chemical-resistant gloves (e.g., nitrile or neoprene).

Body Protection

Lab coat, chemical-resistant apron, and closed-toe shoes.

Respiratory Protection

Use a NIOSH-approved respirator with appropriate cartridges if working outside a fume hood or if vapors are not effectively contained.

Click to download full resolution via product page

Caption: Recommended PPE for handling Chlorotrihexylsilane.

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with moisture.

Keep away from water and other incompatible materials.

Use only spark-proof tools and explosion-proof equipment if there is a risk of flammable

vapor accumulation.

Wash hands thoroughly after handling.

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from sources of ignition.

Store separately from incompatible materials such as water, alcohols, acids, bases, and

oxidizing agents.
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Emergency Procedures
Table 3: First Aid Measures

Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Do NOT use water, as Chlorotrihexylsilane reacts with water.

Specific Hazards: Upon combustion, it may produce toxic and corrosive fumes, including

hydrogen chloride and silicon oxides. Containers may explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
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Personal Precautions: Evacuate personnel from the area. Wear appropriate personal

protective equipment (see Section 4.2). Ensure adequate ventilation. Remove all sources of

ignition.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb the spill with a dry, inert material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal. Do not use

water to clean up spills.

Toxicology
Detailed toxicological data for Chlorotrihexylsilane is not readily available. However, due to its

corrosive nature, it is expected to cause severe damage to tissues upon contact. Inhalation of

vapors can cause severe respiratory irritation. Ingestion is likely to cause severe burns to the

gastrointestinal tract.

Experimental Protocols
No specific experimental protocols for the use of Chlorotrihexylsilane were identified in the

conducted search. As a general guideline for reactions involving chlorosilanes, all

manipulations should be carried out under strictly anhydrous and inert conditions. Reactions

are typically performed in oven-dried glassware under a nitrogen or argon atmosphere.

Solvents should be anhydrous. The addition of the chlorosilane should be done slowly and at a

controlled temperature, as the reaction may be exothermic. Quenching of the reaction should

be performed carefully, as the unreacted chlorosilane will react violently with water or protic

solvents.

Disposal Considerations
Dispose of waste chemical in accordance with all local, state, and federal regulations. It is

recommended to use a licensed professional waste disposal service to dispose of this material.

Do not dispose of down the drain.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1346633?utm_src=pdf-body
https://www.benchchem.com/product/b1346633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chlorotrihexylsilane is a hazardous chemical that requires careful handling and storage. The

primary hazards are its corrosivity and reactivity with water. All personnel handling this

substance must be thoroughly trained in its hazards and the necessary safety precautions.

Adherence to the guidelines outlined in this document and the supplier's SDS is crucial for

ensuring a safe working environment. Further research is needed to fully characterize the

physical, chemical, and toxicological properties of this compound.

To cite this document: BenchChem. [Chlorotrihexylsilane safety data sheet and handling
precautions.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346633#chlorotrihexylsilane-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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